Cas no 945-20-0 (5-Amino-2-hydroxy-3-nitrobenzoic acid)

• Product name: 5-Amino-2-hydroxy-3-nitrobenzoic acid
• CAS No: 945-20-0
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• MDL: MFCD07626323
• CID: 1984418
• PubChem ID: 17352620

5-Amino-2-hydroxy-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-hydroxy-3-nitrobenzoic acid
• MFCD07626323
• ALBB-023347
• benzoic acid, 5-amino-2-hydroxy-3-nitro-, sulfuric acid salt
• AKOS003368330
• SCHEMBL10259241
• 945-20-0
• CS-0330104
• 5-Amino-2-hydroxy-3-nitrobenzoicacid

• MDL： MFCD07626323
• Inchi： InChI=1S/C7H6N2O5/c8-3-1-4(7(11)12)6(10)5(2-3)9(13)14/h1-2,10H,8H2,(H,11,12)
• InChI Key： QKQMGEMTKMXWKQ-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C(=C1C(=O)O)O)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 198.02767130Da
• Monoisotopic Mass: 198.02767130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų
• XLogP3: 0.8